Cas no 42760-46-3 (7-nitro-1(3H)-Isobenzofuranone)

• Product Name: 7-nitro-1(3H)-Isobenzofuranone
• CAS No: 42760-46-3
• MF: C₈H₅NO₄
• MW: 179.129602193832
• MDL: MFCD02091631
• CID: 1082579
• PubChem ID: 848528
• Update Time: 2025-06-08

7-nitro-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1(3H)-Isobenzofuranone
• 7-nitro-3H-2-benzofuran-1-one
• 7-NITROISOBENZOFURAN-1(3H)-ONE
• 7-Nitro-1(3H)-isobenzofuranon
• 7-nitro-2-benzofuran-1(3H)-one
• 7-nitro-3H-isobenzofuran-1-one
• 7-Nitrophthalid
• 7-nitrophthalide
• AC1LI3Z8
• AO-185
• SureCN7439288
• 7-nitro-1,3-dihydro-2-benzofuran-1-one
• DB-070337
• W17593
• AO-185/13958004
• AKOS006278522
• AS-59950
• MLS000700525
• SCHEMBL7439288
• SMR000229455
• CHEMBL1371316
• HMS2530A21
• A826001
• MFCD02091631
• DTXSID60357244
• 42760-46-3
• CS-0060621

• MDL： MFCD02091631
• Inchi： 1S/C8H5NO4/c10-8-7-5(4-13-8)2-1-3-6(7)9(11)12/h1-3H,4H2
• InChI Key： BFIGXRQYMBKAIR-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 179.02185764g/mol
• Monoisotopic Mass: 179.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 7-nitro-1(3H)-Isobenzofuranone

Comprehensive Overview of 7-nitro-1(3H)-Isobenzofuranone (CAS No. 42760-46-3): Properties, Applications, and Innovations

7-nitro-1(3H)-Isobenzofuranone (CAS No. 42760-46-3) is a specialized organic compound belonging to the isobenzofuranone family, characterized by its nitro functional group at the 7-position. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and reactivity. Its molecular formula, C₈H₅NO₄, and molecular weight of 179.13 g/mol make it a versatile intermediate in synthetic chemistry. Researchers often explore its potential in heterocyclic synthesis, fluorescence probes, and bioactive molecule design, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s nitro-aromatic backbone contributes to its electron-withdrawing properties, which are critical in designing photoactive materials and organic semiconductors. Recent studies highlight its role in developing advanced OLEDs (Organic Light-Emitting Diodes) and sensors, addressing the growing demand for energy-efficient technologies. Additionally, its derivatives are investigated for antimicrobial and anti-inflammatory applications, reflecting the pharmaceutical industry’s focus on drug repurposing and novel therapeutic agents.

From a synthetic perspective, 7-nitro-1(3H)-Isobenzofuranone is often synthesized via nitration reactions of precursor isobenzofuranones, followed by purification through column chromatography or recrystallization. Its stability under ambient conditions and solubility in polar solvents like DMSO and ethanol facilitate its handling in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and structural integrity.

In the context of industrial applications, this compound serves as a building block for agrochemicals and dyes, where its nitro group enhances binding affinity to biological targets. Environmental considerations have also driven research into its biodegradation pathways, particularly in wastewater treatment systems. As regulatory frameworks emphasize eco-friendly chemicals, understanding the environmental fate of 7-nitro-1(3H)-Isobenzofuranone becomes increasingly relevant.

Emerging trends in computational chemistry have enabled predictive modeling of its reactivity, aiding in the design of high-performance materials. For instance, density functional theory (DFT) calculations provide insights into its electronic properties, optimizing its use in optoelectronic devices. Such interdisciplinary approaches underscore the compound’s potential in bridging gaps between academic research and industrial innovation.

Frequently asked questions about CAS No. 42760-46-3 include inquiries about its safety data, supplier availability, and scalable synthesis methods. Addressing these queries, recent publications emphasize standardized handling protocols and commercial sourcing from reputable chemical suppliers. Moreover, the compound’s compatibility with microwave-assisted synthesis has streamlined its production, reducing reaction times and energy consumption—a key consideration for process optimization.

In summary, 7-nitro-1(3H)-Isobenzofuranone (CAS No. 42760-46-3) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted applications, from material science to pharmaceuticals, position it as a compound of enduring relevance. As research continues to uncover new functionalities, its role in advancing sustainable technologies and precision medicine is poised to expand, making it a focal point for future scientific exploration.